1,3-Bis(pyridin-3-ylmethyleneamino)urea

• Molecular Formula: C13H12N6O
• Molecular Weight: 268.27 g/mol
• IUPAC Name: 1,3-bis(pyridin-3-ylmethylideneamino)urea
• InChI: InChI=1S/C13H12N6O/c20-13(18-16-9-11-3-1-5-14-7-11)19-17-10-12-4-2-6-15-8-12/h1-10H,(H2,18,19,20)
• InChI Key: AHWCYPOAKSNDCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=NNC(=O)NN=CC2=CN=CC=C2

Description

1,3-Bis(pyridin-3-ylmethyleneamino)urea is a useful research compound. Its molecular formula is C13H12N6O and its molecular weight is 268.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

32.2 g of pyridine-3-carbaldehyde are added in the course of approx. 10 minutes, at room temperature, to a suspension of 13.5 g of carbohydrazide in 200 ml of methanol, the temperature rising to more than 35°. The reaction mixture is further stirred for 1 hour and then cooled to 5°. The crystals that precipitate are filtered off with suction and dried in vacuo at 70°. 40 g of the title compound having a melting point of 202-204° are thus obtained.